Cas no 1261923-18-5 (2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic Acid)

• Product Name: 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic Acid
• CAS No: 1261923-18-5
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18319404
• CID: 1219230
• PubChem ID: 53225323
• Update Time: 2025-10-29

2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic Acid
• 2-Chloro-5-(2-hydroxymethylphenyl)benzoic acid, 95%
• 2-CHLORO-5-(2-HYDROXYMETHYLPHENYL)BENZOIC ACID
• 1261923-18-5
• MFCD18319404
• 4-Chloro-2'-(hydroxymethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40689055

• MDL： MFCD18319404
• Inchi： 1S/C14H11ClO3/c15-13-6-5-9(7-12(13)14(17)18)11-4-2-1-3-10(11)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key： BCHOMVHSKLZUMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=CC=1CO

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic Acid

Introduction to 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic Acid (CAS No. 1261923-18-5)

2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1261923-18-5, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this benzoic acid derivative incorporates a chloro substituent at the 2-position and a hydroxymethyl group at the 5-position, linked to a phenyl ring. Such structural features contribute to its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's benzoic acid backbone is a well-documented scaffold in pharmacology, known for its role in various biological processes and its ability to serve as a precursor for numerous therapeutic agents. The presence of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in organic synthesis. Concurrently, the hydroxymethyl group introduces hydrophilicity and potential hydrogen bonding capabilities, influencing solubility and interactions with biological targets. These attributes make 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid a versatile building block for designing novel compounds with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Researchers are leveraging these tools to predict the binding affinity of 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid to various biological receptors, including enzymes and receptors implicated in inflammatory pathways. Such studies aim to identify potential therapeutic applications, particularly in modulating inflammatory responses and addressing associated diseases. The hydroxymethyl moiety, in particular, has been scrutinized for its ability to engage in hydrogen bonding interactions, which could be exploited to enhance binding specificity.

In the context of drug discovery, 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid has been explored as a precursor for derivatives with enhanced bioavailability and reduced toxicity. Modifications at the chloro or hydroxymethyl positions can yield analogs with improved pharmacokinetic profiles. For instance, replacing the chloro group with other functional groups such as fluoro or trifluoromethyl can modulate metabolic stability and target engagement. Similarly, derivatization of the hydroxymethyl group into ether or ester functionalities can influence solubility and permeability across biological membranes.

The compound's utility extends beyond pharmaceutical applications; it also finds relevance in materials science and agrochemical research. Its structural motifs are reminiscent of natural products that exhibit antimicrobial and antioxidant properties. Consequently, derivatives of 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid are being investigated for their potential as bioactive molecules in crop protection formulations. The ability to fine-tune its chemical properties allows researchers to develop environmentally friendly alternatives that meet stringent regulatory requirements.

From a synthetic chemistry perspective, 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid serves as a key intermediate in multi-step syntheses. Its accessibility through established synthetic routes makes it an attractive candidate for large-scale production. Recent methodologies have focused on optimizing reaction conditions to minimize byproducts and improve yields, ensuring cost-effective manufacturing processes. Transition metal-catalyzed cross-coupling reactions have been particularly effective in introducing new substituents at strategic positions within the molecule.

The environmental impact of synthesizing and utilizing 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid is also a subject of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic pathways, emphasizing atom economy and reducing waste generation. Researchers are exploring biocatalytic methods and solvent-free reactions to align with eco-friendly practices without compromising efficiency or yield.

Future directions in the study of 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid include exploring its role in nanotechnology applications. The compound's ability to self-assemble into ordered structures suggests potential uses as a building block for nanomaterials with applications in drug delivery systems or sensors. Additionally, its fluorescence properties have been investigated for use in bioimaging techniques, where functionalized derivatives could serve as probes for tracking biological processes.

In summary, 2-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid (CAS No. 1261923-18-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features offer opportunities for designing novel bioactive molecules while adhering to sustainable practices. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone in synthetic chemistry and drug development endeavors.